N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide

• IUPAC Name: N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H22N6O2S/c1-15-16(2)26-28(17(15)3)22-14-13-21(24-25-22)23-18-9-11-19(12-10-18)27-31(29,30)20-7-5-4-6-8-20/h4-14,27H,1-3H3,(H,23,24)
• InChI Key: YZMACHDKKZBESI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C22H22N6O2S
• Molecular Weight: 434.5 g/mol

Description

N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H22N6O2S and its molecular weight is 434.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

Research has focused on synthesizing derivatives of benzenesulfonamides to explore their potential bioactivity. For instance, a series of new benzenesulfonamides were synthesized and tested for their cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. Derivatives with 3,4,5-trimethoxy and 4-hydroxy showed interesting cytotoxic activities, suggesting their potential for anti-tumor activity studies (Gul et al., 2016).

Antitumor Acetamide and Derivatives

Novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety have been synthesized to evaluate antitumor activity. Some compounds were found to be more effective than reference drugs, highlighting the compound's relevance in developing new therapeutic agents (Alqasoumi et al., 2009).

Anti-Inflammatory and Analgesic Activities

Celecoxib derivatives were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, selected derivatives exhibited anti-inflammatory and analgesic activities without causing significant tissue damage, suggesting potential therapeutic applications (Küçükgüzel et al., 2013).

Herbicidal Activity

N-(2-pyrazolin-1-ylformyl) benzenesulfonamides form a group of compounds with notable herbicidal activity. These compounds interfere with the biosynthesis of branched-chain amino acids, indicating their utility in agricultural research (Eussen et al., 1990).

Antimicrobial Activity

A variety of pyrazolines and pyrazole derivatives bearing benzenesulfonamide moieties have been synthesized and evaluated for their antimicrobial activity. These studies have led to the identification of compounds with potent antibacterial and antifungal properties, contributing to the search for new antimicrobial agents (Hassan, 2013).